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Compound of Interest

Compound Name:
2-

(Diphenylphosphino)benzaldehyde

Cat. No.: B1302527 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-
(Diphenylphosphino)benzaldehyde

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides a comprehensive overview of the safety and

handling precautions for 2-(Diphenylphosphino)benzaldehyde, a common ligand in organic

synthesis.

Chemical Identification and Physical Properties
2-(Diphenylphosphino)benzaldehyde is a yellow solid organic compound.[1][2][3] Key

identification and physical property data are summarized below.
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Property Value

Chemical Name 2-(Diphenylphosphino)benzaldehyde

Synonyms
o-(Diphenylphosphino)benzaldehyde, (2-

Formylphenyl)diphenylphosphine

CAS Number 50777-76-9[1][4][5]

Molecular Formula C19H15OP[1][3]

Molecular Weight 290.3 g/mol [1][5][6]

Appearance Yellow solid[1][3][4]

Melting Point 112 - 115 °C[1][5]

Boiling Point No data available[1]

Solubility
No data available on water solubility. Soluble in

common organic solvents.[1][3]

Odor No information available[1]

Hazard Identification and Classification
This compound is classified as hazardous. The GHS classification indicates it can cause skin

and eye irritation, and may cause respiratory irritation.[1][3][6] It is also harmful if swallowed or

inhaled.[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[7]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3][6]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][3][6]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[1][3][6]

GHS Pictogram:

alt text

Signal Word: Warning[1][3]

Safety and Handling Precautions
Adherence to proper safety protocols is crucial when working with 2-
(Diphenylphosphino)benzaldehyde. The following diagram illustrates the logical workflow for

safe handling.
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Safe Handling Workflow for 2-(Diphenylphosphino)benzaldehyde
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Caption: Logical workflow for safe chemical handling.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[1][8]

Ensure adequate ventilation to control airborne concentrations.[7][8][9]
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Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment.

Body Part Protection Standard

Eyes/Face
Safety glasses with side-

shields or goggles.[1][7]

EN 166 (EU) or NIOSH (US)

approved.[1][7]

Hands
Protective gloves (e.g., Nitrile

rubber).[1]
Inspect gloves before use.[9]

Skin/Body

Wear appropriate protective

clothing to prevent skin

exposure.[1][7]

Lab coat.

Respiratory

Not required under normal use

with adequate ventilation. For

large scale or emergency use,

a NIOSH/MSHA or European

Standard EN 136 approved

respirator is recommended.[1]

[7]

Use a full-face respirator if

exposure limits are exceeded.

[7]

Experimental Protocols: Handling and First Aid
General Handling Protocol
The diagram below outlines a typical experimental workflow for handling 2-
(Diphenylphosphino)benzaldehyde.
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Experimental Workflow for Handling 2-(Diphenylphosphino)benzaldehyde
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Caption: A typical experimental workflow for chemical handling.
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Avoid contact with skin, eyes, and clothing.[1][8][9]

Do not ingest or inhale.[1] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Avoid dust formation.[1]

Handle in accordance with good industrial hygiene and safety practices.[1]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.[7]

First Aid Measures
Immediate medical attention is required in case of significant exposure.

Exposure Route First Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses if present and easy to

do.[1] Get medical attention.[1]

Skin Contact
Wash off immediately with plenty of water for at

least 15 minutes.[1] Get medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Call a physician or

poison control center immediately.[1] Rinse

mouth with water.[7][8]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[1] If not breathing,

give artificial respiration.[8] Get medical

attention if you feel unwell.[1]

Storage and Stability
Storage Conditions: Keep container tightly closed in a dry and well-ventilated place.[9][10]

The compound is air-sensitive.[1] Store under nitrogen.[9]
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Incompatible Materials: Strong oxidizing agents.[1]

Conditions to Avoid: Incompatible products, excess heat, dust formation, and exposure to air.

[1]

Hazardous Decomposition Products: Carbon monoxide (CO), carbon dioxide (CO2), and

oxides of phosphorus.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[8][9] Ensure adequate ventilation.

[8][9] Avoid breathing vapors, mist, or gas.[8][9]

Environmental Precautions: Do not let the product enter drains.[8][9]

Methods for Cleaning Up: For spills, contain the spillage and collect with a vacuum cleaner

or by wet-brushing and place in a container for disposal according to local regulations.[9]

Adhered or collected material should be promptly disposed of.[7]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[7] Waste material must be disposed of in accordance with national and local

regulations. Do not mix with other waste. Handle uncleaned containers like the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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